Cas no 243463-04-9 (Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-[(carboxycarbonyl)amino]-)

• Product Name: Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-[(carboxycarbonyl)amino]-
• CAS No: 243463-04-9
• MF: C₉H₅N₃O₅S
• MW: 267.218100309372
• CID: 245733
• PubChem ID: 9881803
• Update Time: 2025-04-19

Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-[(carboxycarbonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-[(carboxycarbonyl)amino]-
• 7-(Oxalylamino)thieno[2,3-b]pyrazine-6-carboxylicacid
• 7-(oxaloamino)thieno[2,3-b]pyrazine-6-carboxylic acid
• DTXSID10432313
• 7-[(Carboxycarbonyl)amino]thieno[2,3-b]pyrazine-6-carboxylic acid
• SCHEMBL7535523
• 243463-04-9

• Inchi： 1S/C9H5N3O5S/c13-6(9(16)17)12-3-4-7(11-2-1-10-4)18-5(3)8(14)15/h1-2H,(H,12,13)(H,14,15)(H,16,17)
• InChI Key： QGIFCOBNZZDQDV-UHFFFAOYSA-N
• SMILES： S1C2C(C(=C1C(=O)O)NC(C(=O)O)=O)=NC=CN=2

Computed Properties

• Exact Mass: 266.99505
• Monoisotopic Mass: 266.99499144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 129.48